Cas no 31504-19-5 (Inosine,1-(phenylmethyl)-)

• Product Name: Inosine,1-(phenylmethyl)-
• CAS No: 31504-19-5
• MF: C₁₇H₁₈N₄O₅
• MW: 358.348623752594
• CID: 321102
• PubChem ID: 259566
• Update Time: 2025-04-19

Inosine,1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Inosine,1-(phenylmethyl)-
• 1-benzyl-9-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-6-one
• 1-benzyl-9-pentofuranosyl-1,9-dihydro-6h-purin-6-one
• 1-Benzyl-inosin
• 1-benzyl-inosine
• AC1L61CG
• AR-1C1851
• N1-Benzyl-inosin
• N1-benzylinosine
• NSC89578
• 31504-19-5
• NSC-89578
• DTXSID70293442

• Inchi： 1S/C17H18N4O5/c22-7-11-13(23)14(24)17(26-11)21-9-18-12-15(21)19-8-20(16(12)25)6-10-4-2-1-3-5-10/h1-5,8-9,11,13-14,17,22-24H,6-7H2
• InChI Key： CBMWEMPSBJWKJM-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C=NC2C(N(CC3C=CC=CC=3)C=NC1=2)=O)O)O

Computed Properties

• Exact Mass: 358.12784
• Monoisotopic Mass: 358.12771969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 120.41